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Compound of Interest

Compound Name:
2,2'-Disulfanediylbis(3-

bromoaniline)

CAS No.: 2135331-79-0

Cat. No.: B2390547

Get Quote

Executive Summary & Chemical Identity
Brominated Aminophenyl Disulfides are a specialized class of organosulfur compounds used

primarily as intermediates in the synthesis of high-performance polyimides, rubber

vulcanization accelerators, and as cross-linking agents in medicinal chemistry.

Unlike standard commercial reagents, these compounds combine three distinct functional

hazard groups:

Aromatic Amine: Potential for methemoglobinemia and skin sensitization.

Disulfide Linkage (-S-S-): Susceptible to redox cycling and cleavage into reactive thiols.

Bromine Substitution: Increases lipophilicity (LogP), enhancing dermal absorption and

environmental persistence compared to non-halogenated analogs.

Representative Structure: Bis(4-amino-3-bromophenyl) disulfide (and related isomers). CAS

Number:Variable by isomer (e.g., Generic class derivatives of CAS 722-27-0, 4-aminophenyl
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disulfide).

Molecular Architecture & Hazard Identification (SAR
Analysis)
Expert Insight: Standard SDSs often list hazards without explaining the molecular cause.

Understanding the Structure-Activity Relationship (SAR) allows for predictive safety

management.

The Toxicity Triad
The danger of this compound lies in its metabolic activation.
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Functional Group Physiological Hazard Mechanism of Action

Primary Amine (-NH₂)
Carcinogenicity &

Methemoglobinemia

Hepatic N-oxidation (via

CYP450) produces N-

hydroxyarylamines, which can

bind to DNA or oxidize

Hemoglobin (Fe²⁺) to

Methemoglobin (Fe³⁺),

reducing oxygen transport.

Disulfide Bridge (-S-S-) Sensitization & Cellular Stress

Disulfides can undergo thiol-

disulfide exchange with keratin

in the skin (sensitization) or

intracellular glutathione (GSH),

causing oxidative stress via

Reactive Oxygen Species

(ROS) generation.

Bromine (-Br) Enhanced Bioavailability

Halogenation increases the

partition coefficient (LogP),

facilitating transport across the

stratum corneum and cell

membranes, making the

compound more systemically

toxic than its non-brominated

parent.

GHS Classification (Derived)
Acute Toxicity (Oral/Dermal): Category 4 (Harmful).

Skin Sensitization: Category 1 (May cause an allergic skin reaction).

Germ Cell Mutagenicity: Category 2 (Suspected of causing genetic defects).

Aquatic Toxicity (Chronic): Category 1 (Very toxic to aquatic life with long-lasting effects due

to hydrolytic stability of the C-Br bond).
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Biological Mechanism & Toxicology
Trustworthiness: The following pathway illustrates why "wash with soap" is insufficient without

medical surveillance.

Diagram 1: Metabolic Activation & Redox Cycling
This diagram details how the compound generates oxidative stress and potential DNA adducts.
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Caption: Metabolic pathway showing reductive cleavage by Glutathione (GSH) leading to

reactive thiols and N-hydroxylated metabolites.

Handling, Storage, & PPE Protocols
Expertise: Standard nitrile gloves are often insufficient for aromatic amines due to rapid

permeation.

Personal Protective Equipment (PPE) Matrix
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Component Recommendation Technical Rationale

Hand Protection
Silver Shield / 4H (Laminate)

or Double Nitrile (min 0.11mm)

Aromatic amines can permeate

standard nitrile in <15 mins.

Laminate offers >480 min

breakthrough time.

Respiratory P100 (HEPA) + OV Cartridge

Dust inhalation is the primary

risk; Organic Vapor (OV)

protection is required for

potential trace thiol odors or

decomposition products.

Eye/Face Chemical Goggles

Safety glasses are insufficient

due to the risk of corneal

opacity from disulfide irritation.

Storage Conditions
Atmosphere: Store under Inert Gas (Argon/Nitrogen). Disulfides are stable, but the amine

group is sensitive to oxidation (turning dark brown/black).

Temperature: Refrigerate (2-8°C).

Incompatibility: Keep away from Strong Oxidizers (creates sulfoxides/sulfones) and

Reducing Agents (cleaves to foul-smelling, toxic thiols).

Experimental Protocol: Synthesis & Purification
Autonomy: This section provides a reliable lab-scale synthesis via oxidative coupling, avoiding

the use of highly toxic sulfur monochloride.

Objective: Synthesis of Bis(4-amino-3-bromophenyl) disulfide via mild oxidation of the

precursor thiol.

Reagents & Equipment
Precursor: 2-amino-5-bromobenzenethiol (or isomer).
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Oxidant: Hydrogen Peroxide (30%) or DMSO (Dimethyl sulfoxide).

Solvent: Ethanol (95%).

Catalyst: Catalytic amount of Iodine (I₂) if using DMSO.

Step-by-Step Workflow
Dissolution: Dissolve 10 mmol of the aminothiophel in 20 mL of Ethanol.

Catalysis: Add 0.5 mmol Iodine (I₂) as a catalyst.

Oxidation: Add 1.5 equivalents of H₂O₂ dropwise at 0°C. Caution: Exothermic.

Reaction: Stir at Room Temperature (RT) for 2 hours. Monitor via TLC (disulfides are less

polar than thiols).

Quenching: Add saturated Sodium Thiosulfate (Na₂S₂O₃) to neutralize excess

peroxide/iodine.

Isolation: Evaporate ethanol; extract with Ethyl Acetate.

Purification: Recrystallize from Ethanol/Water (9:1).

Diagram 2: Synthesis Logic Flow
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Caption: Oxidative coupling workflow for converting thiols to disulfides using mild reagents.

Emergency Response & Environmental Fate
Firefighting (The HBr Hazard)
In the event of a fire, this compound decomposes to release Hydrogen Bromide (HBr) gas,

Sulfur Oxides (SOx), and Nitrogen Oxides (NOx).

Action: Use water spray to knock down HBr vapors (HBr is highly soluble).
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Warning: Runoff will be acidic and toxic. Containment is mandatory.[1][2]

Spill Decision Logic
Brominated compounds are persistent. Do not wash down the drain.[1]

Spill Detected

State: Solid or Solution?

Solid: Avoid Dust
Use HEPA Vacuum

Liquid: Absorb with
Vermiculite/Sand

Decontaminate Surface
(10% Bleach Solution)

Dispose as Halogenated
Organic Waste

Click to download full resolution via product page

Caption: Decision logic for spill containment emphasizing the prohibition of drain disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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